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Compound of Interest

Compound Name: 1-Bromo-3-methoxycyclohexane
CAS No.: 1533933-93-5
Cat. No.: B2907573
Get Quote
. J

Executive Summary & Core Directive

Objective: Safe, compliant, and environmentally sound disposal of 1-Bromo-3-
methoxycyclohexane (CAS: 1533933-93-5). Primary Hazard: This compound is a
halogenated ether. It presents a dual hazard profile: it requires specific incineration protocols
due to its halogen content (Bromine) and poses a latent explosion risk due to potential peroxide
formation upon aging.

Core Directive: Do not dispose of this chemical down the drain or in standard non-halogenated
solvent streams.[1] All disposal workflows must prioritize peroxide verification followed by
halogenated waste segregation.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety
protocol.
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Parameter Data Relevance to Disposal
) 1-Bromo-3- Official shipping/manifest
Chemical Name
methoxycyclohexane name.
Unique identifier for waste
CAS Number 1533933-93-5

manifests.

Confirms presence of Bromine

Molecular Formula C7H13BrO

(Halogenated).[2][3]
] Classified as Combustible

Flash Point ~65.5°C (150°F) o

Liquid.
) Heavier than water; sinks in

Density ~1.26 g/cm3 )

aqueous spills.
Group B (Concentration Can form explosive peroxides

Peroxide Class . .
Hazard) upon concentration or aging.[4]

Requires organic solvent spill

Solubility Immiscible with water it
its.

Critical Hazard: Peroxide Formation

As a secondary ether, 1-Bromo-3-methoxycyclohexane is susceptible to auto-oxidation. It
falls under Group B peroxide formers.[4]

e Mechanism: Oxygen attacks the carbon adjacent to the ether oxygen, forming
hydroperoxides.

o Risk: Distillation, evaporation, or long-term storage can concentrate these peroxides to
explosive levels.[4][5]

e Rule: If the container is >1 year old or shows crystal formation, DO NOT MOVE IT. Contact
EHS immediately.

Pre-Disposal Protocol: The "Test & Segregate™
System
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Before this chemical leaves the bench, it must pass a two-step validation.

Step 1: Peroxide Validation (The "Self-Validating" Step)

 Visual Inspection: Check for crystals around the cap or turbidity in the liquid. If present, stop
immediately.

e Chemical Test: Use Quantofix® Peroxide 100 strips (or equivalent).
o <20 ppm: Safe for standard disposal.
o 20-100 ppm: Must be treated/reduced before disposal.

o > 100 ppm: High Risk. Contact EHS for stabilization.

Step 2: Waste Segregation[7]

o Stream:Halogenated Organic Solvents.

» Why? Halogenated compounds (containing F, Cl, Br, I) cannot be incinerated in standard
boilers because they form acidic gases (HBr) and potential dioxins. They require high-
temperature incineration with scrubbers.

» Incompatibility: Keep separate from strong oxidizers (e.g., Nitric Acid) and alkali metals
(Lithium, Sodium) to prevent exothermic runaway.

Disposal Workflow

This workflow ensures compliance with EPA RCRA standards (typically DOO1 for ignitability if
FP < 60°C, and specific halogenated waste protocols).

Workflow Visualization
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Waste: 1-Bromo-3-methoxycyclohexane

Visual Inspection:
Crystals or Solids?

Yes (Crystals) \No (Clear Liquid)

STOP: Do Not Move.

Contact EHS/Bomb Squad. Peroxide Test Strip
Peroxide Level? Retest

<20 ppm \> 20 ppm

Segregate into Treat with Ferrous Sulfate
HALOGENATED Waste Container or Sodium Bisulfite

Label: 'Halogenated Organic Waste'
List: 1-Bromo-3-methoxycyclohexane

'

Schedule EHS Pickup

Click to download full resolution via product page

Figure 1: Decision logic for the safe disposal of peroxide-forming halogenated ethers.

Detailed Operational Steps
1. Container Selection
Use a High-Density Polyethylene (HDPE) or Glass container.
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e Avoid: Metal containers (potential corrosion from hydrolysis products like HBr).

o Cap: Vented caps are preferred for waste containers to prevent pressure buildup, though
standard screw caps are acceptable if headspace is left (10% minimum).

2. Reduction of Low-Level Peroxides (20-100 ppm)

If testing reveals low-level peroxides, neutralize them before adding to the main waste stream
to prevent accumulation.

o Reagent: Acidified Ferrous Sulfate solution (FeSQa).

e Protocol: Add 50% excess FeSOa solution to the waste. Shake gently. Retest until peroxide
level is < 10 ppm.

3. Labeling

The label is the primary communication tool for downstream handlers. It must include:
e Full Chemical Name: "1-Bromo-3-methoxycyclohexane" (No abbreviations).[6]

o Hazard Checkboxes: [x] Flammable/Combustible, [x] Toxic, [x] Halogenated.

4. Storage & Pickup

» Store in a Secondary Containment tray (polypropylene).

o Keep in a cool, well-ventilated area away from direct sunlight (UV accelerates peroxide
formation).

e Schedule pickup within 90 days of the container fill date (standard RCRA compliance).

Emergency Procedures
Spill Response (Small Scale <500 mL)

o Evacuate: Remove ignition sources.

o PPE: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2907573/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-1-bromo-3-methoxycyclohexane
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2907573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Absorb: Use Universal Absorbent Pads or Vermiculite.

o Note: Do not use paper towels for large spills as they increase surface area for
flammability.

o Clean: Wipe area with soap and water.

o Dispose: Place used absorbents into a separate bag labeled "Solid Debris Contaminated
with Halogenated Solvents."

Exposure[1][4][9]
» Skin: Wash with soap and water for 15 minutes.
o Eyes: Rinse for 15 minutes; seek medical attention.[7]

 Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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